2,8-Dichloroquinazolin-4-amine
CAS No.: 1107694-84-7
Cat. No.: VC2996855
Molecular Formula: C8H5Cl2N3
Molecular Weight: 214.05 g/mol
* For research use only. Not for human or veterinary use.

Specification
CAS No. | 1107694-84-7 |
---|---|
Molecular Formula | C8H5Cl2N3 |
Molecular Weight | 214.05 g/mol |
IUPAC Name | 2,8-dichloroquinazolin-4-amine |
Standard InChI | InChI=1S/C8H5Cl2N3/c9-5-3-1-2-4-6(5)12-8(10)13-7(4)11/h1-3H,(H2,11,12,13) |
Standard InChI Key | BWHIMSYPTNZFDJ-UHFFFAOYSA-N |
SMILES | C1=CC2=C(C(=C1)Cl)N=C(N=C2N)Cl |
Canonical SMILES | C1=CC2=C(C(=C1)Cl)N=C(N=C2N)Cl |
Introduction
Chemical Properties and Structure
Basic Information
2,8-Dichloroquinazolin-4-amine features a quinazoline core with chlorine atoms at positions 2 and 8, and an amino group at position 4. Table 1 summarizes the key chemical identifiers and properties of this compound.
Table 1: Chemical Identifiers and Properties of 2,8-Dichloroquinazolin-4-amine
Property | Value |
---|---|
Name | 2,8-Dichloroquinazolin-4-amine |
CAS Number | 1107694-84-7 |
Molecular Formula | C₈H₅Cl₂N₃ |
Molecular Weight | 214.05 g/mol |
InChIKey | BWHIMSYPTNZFDJ-UHFFFAOYSA-N |
InChI | InChI=1S/C8H5Cl2N3/c9-5-3-1-2-4-6(5)12-8(10)13-7(4)11/h1-3H,(H2,11,12,13) |
MDL Number | MFCD11858259 |
The compound consists of a fused benzene and pyrimidine ring system (quinazoline core), with two chlorine atoms and one amino functional group strategically positioned on the structure .
Physical Properties
The physical properties of 2,8-Dichloroquinazolin-4-amine have been determined through experimental measurements and computational predictions. Table 2 presents the known physical properties of this compound.
Table 2: Physical Properties of 2,8-Dichloroquinazolin-4-amine
Property | Value | Method |
---|---|---|
Density | 1.571±0.06 g/cm³ | Predicted |
Boiling Point | 348.5±24.0 °C | Predicted |
pKa | 3.16±0.30 | Predicted |
Appearance | Powder | Observed |
These physical properties influence the compound's behavior in various applications, particularly its solubility in different solvents and stability under various conditions .
Category | Information |
---|---|
Signal Word | Warning |
Hazard Statements | H302-H315-H319-H332-H335 |
Hazard Meanings | Harmful if swallowed; Causes skin irritation; Causes serious eye irritation; Harmful if inhaled; May cause respiratory irritation |
Precautionary Statements | P261-P280-P305+P351+P338 |
Precautionary Meanings | Avoid breathing dust/fume/gas/mist/vapors/spray; Wear protective gloves/protective clothing/eye protection/face protection; IF IN EYES: Rinse cautiously with water for several minutes. Remove contact lenses, if present and easy to do. Continue rinsing |
These safety classifications indicate that the compound should be handled with appropriate personal protective equipment in well-ventilated areas .
Synthetic Considerations
Reactivity Profile
The 2,8-Dichloroquinazolin-4-amine molecule features two chlorine atoms that exhibit different reactivity profiles. In similar dichloroquinazoline compounds, the chlorine at position 2 generally shows higher reactivity toward nucleophilic aromatic substitution compared to those at other positions .
The amino group at position 4 adds complexity to the molecule's reactivity and can participate in various reactions, including:
-
Formation of amides
-
Hydrogen bonding
-
Coordination with metals
-
Protonation in acidic conditions
These reactive sites make the compound versatile for further functionalization and development of more complex molecular structures.
Nucleophilic Aromatic Substitution (SNAr)
Research on related dichloroquinazoline compounds indicates that regioselective nucleophilic aromatic substitution is a key reaction pathway for these molecules. This reactivity is particularly important for the development of pharmaceutical compounds with specific structural requirements for biological activity .
Supplier | Purity | Package Size | Additional Information |
---|---|---|---|
CP Lab Safety | ≥97% | 250 mg | Part of Protein Degrader Building Blocks product family |
ZZBIOCO | 95+% | 250 mg | Application in pharmaceutical industry, food industry, and research |
BLD Pharm | Not specified | Not specified | Stored under inert atmosphere at 2-8°C |
The compound is typically supplied as a powder and requires proper handling and storage as described in the safety section .
- mass of a compound required to prepare a solution of known volume and concentration
- volume of solution required to dissolve a compound of known mass to a desired concentration
- concentration of a solution resulting from a known mass of compound in a specific volume